8-O-Methylrabelomycin
Overview
Description
8-O-Methylrabelomycin is a natural product that belongs to the family of anthracycline antibiotics. It was first isolated from the fermentation broth of Streptomyces rabelloides in 1989. Since then, it has been the subject of extensive research due to its potent antitumor activity and unique chemical structure.
Scientific Research Applications
Anticancer Potential
8-O-Methylrabelomycin, as a derivative of angucyclinone, has demonstrated potential in anticancer research. A study identified its presence in marine Streptomyces sp. strain M268 and noted its inhibitory activities against various human cell lines, including leukemia, lung adenocarcinoma, and hepatoma, indicating a potential role as an anticancer agent (Xie et al., 2012).
Antibiotic and Antimalarial Properties
Research has shown that 8-O-Methylrabelomycin exhibits antibiotic activity. In a study involving a Pseudonocardia strain associated with fungus-growing ants, it displayed antibiotic activity against Bacillus subtilis and liver-stage Plasmodium berghei, suggesting its application in treating bacterial infections and malaria (Carr et al., 2012).
Structural Diversity and Bioactivity
8-O-Methylrabelomycin contributes to the structural diversity of angucyclinones, a class of natural products with varied biological activities. An investigation of Indonesian Streptomyces strains discovered new angucyclinones, including derivatives of 8-O-Methylrabelomycin, which have common angular backbones and show bioactivity (Fotso et al., 2008).
Enzymatic Applications in Biosynthesis
In the context of lugdunomycin biosynthesis, 8-O-Methylrabelomycin plays a role in enzymatic reactions. A study demonstrated that the reductase LugOII catalyzes ketoreduction in the presence of 8-O-Methylrabelomycin, indicating its significance in the biosynthetic pathway and potential use in biocatalysis and novel drug discovery (Xiao et al., 2020).
properties
CAS RN |
117620-88-9 |
|---|---|
Product Name |
8-O-Methylrabelomycin |
Molecular Formula |
C20H16O6 |
Molecular Weight |
352.3 g/mol |
IUPAC Name |
3,6-dihydroxy-8-methoxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione |
InChI |
InChI=1S/C20H16O6/c1-20(25)7-9-6-11(21)16-17(14(9)12(22)8-20)18(23)10-4-3-5-13(26-2)15(10)19(16)24/h3-6,21,25H,7-8H2,1-2H3 |
InChI Key |
LQIPGPPZCXJWKY-UHFFFAOYSA-N |
SMILES |
CC1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)OC)O)O |
Canonical SMILES |
CC1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)OC)O)O |
synonyms |
8-O-methylrabelomycin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![P-[Tetrahydropyran-2-yloxy]phenylacetylene](/img/structure/B38020.png)
![2-[(2,6-Dichloro-4-methoxyphenyl)amino]phenylacetic acid](/img/structure/B38022.png)
![2-[[(2S)-1-[[2-amino-3-[[(2S)-2-amino-3-(3-hydroxyphenyl)propanoyl]-methylamino]butanoyl]-[(E)-[5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-2-ylidene]methyl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]carbamoylamino]-3-(3-hydroxyphenyl)propanoic acid](/img/structure/B38028.png)
